Cas no 175230-50-9 (Isopropyl-4,4,4-trifluoroacetoacetate)
Isopropyl-4,4,4-trifluoroacetoacetate is a fluorinated ester compound widely used as a versatile intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity due to the presence of the trifluoromethyl group, which enhances electrophilic properties and facilitates selective transformations. The isopropyl ester moiety improves solubility in organic solvents, making it suitable for diverse reaction conditions. This compound is particularly valuable in the synthesis of fluorinated heterocycles and active pharmaceutical ingredients (APIs), where its stability and compatibility with various reagents are advantageous. Its well-defined structure ensures consistent performance in nucleophilic substitutions, condensations, and other key synthetic processes.
175230-50-9 structure
Product Name:Isopropyl-4,4,4-trifluoroacetoacetate
CAS No:175230-50-9
MF:C7H9F3O3
MW:198.139773130417
MDL:MFCD00040990
CID:92144
PubChem ID:87577289
Update Time:2025-10-15
Isopropyl-4,4,4-trifluoroacetoacetate Chemical and Physical Properties
Names and Identifiers
-
- isopropyl 4,4,4-trifluoroacetoacetate
- 4,4,4-Trifluoroacetoacetic acid isopropyl ester
- propan-2-yl 4,4,4-trifluoro-3-oxobutanoate
- Isopropyl 4,4,4-Trifluoroacet
- ISOPROPYL TRIFLUOROACETOACETATE
- Isopropyl 4,4,4-trifluoro-3-oxobutanoate
- Isopropyl 3-oxo-4,4,4-trifluorobutyrate
- 4,4,4-TRIFLUORO-3-OXOBUTANOIC ACID 2-PROPYL ESTER
- Isopropyl4,4,4-trifluoroacetoacetate97%
- Isopropyl 4,4,4-trifluoroacetoacetate 97%
- 4,4,4-TRIFLUOROACETOACETIC ACID ISOPROPYL ESTER 98+%
- isopropyl-4,4,4-trifluoroacetoacetate
- Isopropyl 4,4,4-trifluoro-3-oxobutyrate
- XLBGYZLICFMDDS-UHFFFAOYSA-N
- isopropyl4,4,4-trifluoroacetoacetate
- 5795AD
- SBB092260
- PC4956
- methyle
- Butanoic acid, 4,4,4-trifluoro-3-oxo-, 1-methylethyl ester
- CS-0206858
- FT-0627472
- BS-21756
- AKOS006228571
- 175230-50-9
- A811963
- D95657
- SCHEMBL196660
- Isopropyl4,4,4-trifluoro-3-oxobutanoate
- T1530
- MFCD00040990
- DTXSID00343045
- Isopropyl 4,4,4-trifluoro-3-oxobutanoate #
- DB-297688
- Isopropyl-4,4,4-trifluoroacetoacetate
-
- MDL： MFCD00040990
- Inchi： 1S/C7H9F3O3/c1-4(2)13-6(12)3-5(11)7(8,9)10/h4H,3H2,1-2H3
- InChI Key： XLBGYZLICFMDDS-UHFFFAOYSA-N
- SMILES： FC(C(CC(=O)OC(C)C)=O)(F)F
- BRN： 7475563
Computed Properties
- Exact Mass: 198.05000
- Monoisotopic Mass: 198.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.20
- Boiling Point: 42°C 28mm
- Flash Point: 42°C/28mm
- Refractive Index: 1.3891
- PSA: 43.37000
- LogP: 1.45950
- Solubility: Unable or difficult to mix
Isopropyl-4,4,4-trifluoroacetoacetate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
- Hazardous Material transportation number：3272
- Hazard Category Code： 10-36/37/38-22
- Safety Instruction： S16-S36-S26
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- HazardClass：FLAMMABLE
- PackingGroup：III
Isopropyl-4,4,4-trifluoroacetoacetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Isopropyl-4,4,4-trifluoroacetoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I874443-250mg |
Isopropyl-4,4,4-trifluoroacetoacetate |
175230-50-9 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I874443-500mg |
Isopropyl-4,4,4-trifluoroacetoacetate |
175230-50-9 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | I874443-2.5g |
Isopropyl-4,4,4-trifluoroacetoacetate |
175230-50-9 | 2.5g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71615-5g |
Isopropyl 4,4,4-trifluoro-3-oxobutanoate |
175230-50-9 | ≥95% | 5g |
¥228.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71615-1g |
Isopropyl 4,4,4-trifluoro-3-oxobutanoate |
175230-50-9 | ≥95% | 1g |
¥78.0 | 2023-09-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157691-100g |
Isopropyl 4,4,4-Trifluoroacetoacetate |
175230-50-9 | >95.0%(GC) | 100g |
￥1,897.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157691-1g |
Isopropyl-4,4,4-trifluoroacetoacetate |
175230-50-9 | 95% | 1g |
¥99.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157691-25G |
Isopropyl 4,4,4-Trifluoroacetoacetate |
175230-50-9 | >95.0%(GC) | 25G |
￥621.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157691-5g |
Isopropyl-4,4,4-trifluoroacetoacetate |
175230-50-9 | 95% | 5g |
¥349.90 | 2023-09-02 | |
| Apollo Scientific | PC4956-5g |
Isopropyl 4,4,4-trifluoroacetoacetate |
175230-50-9 | 97% | 5g |
£10.00 | 2024-05-23 |
175230-50-9 (Isopropyl-4,4,4-trifluoroacetoacetate) Related Products
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